Cas no 26876-90-4 (A-Film)
A-Film structure
Product Name:A-Film
CAS No:26876-90-4
MF:C22H20N2O8
MW:440.402806282043
CID:289576
PubChem ID:3080742
Update Time:2025-04-19
A-Film Chemical and Physical Properties
Names and Identifiers
-
- A-Film
- benzene-1,3-diamine,benzene-1,3-dicarboxylic acid,terephthalic acid
- 26876-90-4
- DTXSID20181385
- Phenylone-2s
- benzene-1,3-diamine;benzene-1,3-dicarboxylic acid;terephthalic acid
-
- Inchi: 1S/2C8H6O4.C6H8N2/c9-7(10)5-1-2-6(4-3-5)8(11)12;9-7(10)5-2-1-3-6(4-5)8(11)12;7-5-2-1-3-6(8)4-5/h2*1-4H,(H,9,10)(H,11,12);1-4H,7-8H2
- InChI Key: ZWNOXWKHTLYAHP-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=C(C(=O)O)C=1)=O.OC(C1C=CC(C(=O)O)=CC=1)=O.NC1C=CC=C(C=1)N
Computed Properties
- Exact Mass: 440.122
- Monoisotopic Mass: 440.122
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 32
- Rotatable Bond Count: 4
- Complexity: 413
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 201Ų
Experimental Properties
- Boiling Point: 392.4°Cat760mmHg
- Flash Point: 205.3°C
A-Film Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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